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Compound of Interest

Compound Name:
2-[(2-Bromophenyl)methoxy]acetic

acid

Cat. No.: B13229234

Get Quote

Executive Summary
This guide outlines the critical disposal procedures for 2-[(2-Bromophenyl)methoxy]acetic
acid, a halogenated organic acid often used as a building block in medicinal chemistry.

Immediate Action Directive:

Do NOT dispose of down the drain.[1]

Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) if possible, as this

increases disposal costs and complicates incineration.

Segregate as Halogenated Organic Acid waste.

Part 1: Chemical Profile & Hazard Identification[2]
Understanding the molecular structure is the first step in a self-validating safety protocol. The

presence of the bromine atom and the carboxylic acid group dictates the disposal pathway.
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Physiochemical Data Table
Property Value Critical Note for Disposal

Chemical Name

2-[(2-

Bromophenyl)methoxy]acetic

acid

CAS Number
816417-94-4 (or analog

dependent)

Verify specific vendor CAS;

treat all analogs similarly.

Molecular Formula C₉H₉BrO₃
Halogenated (Br): Requires

high-temp incineration.

Functional Groups
Aryl Bromide, Ether, Carboxylic

Acid

Acidic: Incompatible with

cyanides/sulfides.

Physical State
Solid (White to off-white

powder)

Dust inhalation hazard during

weighing/transfer.

Acidity (pKa) ~3.5 - 4.0 (Predicted)
Corrosive to mucous

membranes.

The "Why" Behind the Protocol
Halogen Content (Bromine): Standard incineration of organic waste occurs at temperatures

sufficient to break C-C bonds. However, halogenated compounds require significantly higher

temperatures and scrubbers to prevent the formation of acid gases (HBr) and potential

dioxin-like byproducts. Therefore, this compound must enter the halogenated waste stream.

Acid Functionality: As a carboxylic acid, this compound can liberate toxic gases if mixed with

cyanides (HCN gas) or sulfides (H₂S gas). It creates heat when mixed with strong bases.

Segregation from "Basic Waste" is mandatory.

Part 2: Pre-Disposal Segregation & Stabilization
The most common laboratory accidents occur before the waste leaves the bench. Follow this

segregation logic to ensure a self-validating safety system.

Segregation Decision Tree
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The following diagram illustrates the logical flow for categorizing this specific waste.

Waste Generation:
2-[(2-Bromophenyl)methoxy]acetic acid

Physical State? CRITICAL: Do NOT mix with
Cyanides, Sulfides, or Strong Bases

Solid / Powder Liquid Solution

SOLID WASTE STREAM
Label: Toxic, Irritant

(Do not dissolve unnecessarily)

Preferred Method

Solvent Type?

HALOGENATED SOLVENT WASTE
(Contains DCM, Chloroform, etc.)

If dissolved in DCM/CHCl3

NON-HALOGENATED WASTE
(Only if solvent is Ethanol/Acetone)

*Mark as Trace Halogen*

If dissolved in MeOH/EtOAc

Click to download full resolution via product page

Figure 1: Segregation logic flow ensuring the compound reaches the correct incineration

stream.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Preferred)
Use this for expired reagents, synthesis byproducts, or spill cleanup residues.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Ensure the lid has a chemically resistant liner (Teflon/PTFE preferred).
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Labeling: Attach a hazardous waste tag immediately.

Chemical Name: Write the full name. Do not use abbreviations or structures.

Hazards: Check "Toxic" and "Irritant."

Constituents: List "2-[(2-Bromophenyl)methoxy]acetic acid >99%".

Transfer: Transfer the solid using a disposable spatula. Do not generate dust.[2][3][4] If dust

is visible, perform the transfer inside a fume hood.

Secondary Containment: Place the sealed jar into a secondary bin (e.g., a Nalgene tub) until

pickup.

Protocol B: Liquid Waste (Solutions)
Use this for reaction mixtures or mother liquors.

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid) or active metals.

Stream Selection:

Scenario 1 (Halogenated Solvents): If the compound is dissolved in Dichloromethane

(DCM) or Chloroform, pour into the Halogenated Waste carboy.

Scenario 2 (Non-Halogenated Solvents): If dissolved in Acetone or Ethyl Acetate, you

technically have a "Non-Halogenated" solvent with a "Halogenated" contaminant.

Best Practice: Dispose of this mixture in the Halogenated Waste stream.[1] This

prevents the contamination of fuel-blending waste streams (often used for non-

halogenated solvents) with bromine, which can corrode standard burners.

pH Check: If the solution is highly acidic (pH < 2), do not combine with general organic

solvents unless your facility allows "mixed acid/solvent" streams. Otherwise, collect in a

separate "Acidic Organic Waste" container.

Part 4: Regulatory Compliance (RCRA & EPA)
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In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is

mandatory.

Waste Classification:

Characteristic Waste: If the pH of an aqueous solution is < 2, it carries the D002

(Corrosive) code [1].[5][6]

Listed Waste: This specific compound is not typically P-listed or U-listed by name.

However, if mixed with spent halogenated solvents (e.g., Methylene Chloride), the entire

mixture adopts the F002 code [2].

Satellite Accumulation Areas (SAA):

Keep containers closed at all times except when adding waste.[7]

Containers must be stored at or near the point of generation (the fume hood).

Labels must be visible and legible.[8]

Part 5: Emergency Response (Spills)
In the event of a spill, rapid containment prevents exposure and facility contamination.

Spill Response Workflow

Spill Detected Assess Volume & Risk
(Is it > 100g or outside hood?)

EVACUATE LAB
Call EHS/EmergencyHigh Risk / Large Spill

Don PPE:
Nitrile Gloves (Double),

Goggles, Lab Coat

Low Risk / Managed
Containment:

Cover with absorbent pads
or Sodium Bicarbonate

Cleanup:
Scoop into waste jar.

Wipe surface with water.
Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Operational workflow for managing minor laboratory spills.

Spill Cleanup Protocol:
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Neutralization (Optional but Recommended): Since the compound is an acid, covering a

solid spill with Sodium Bicarbonate (Baking Soda) or Calcium Carbonate will neutralize the

acidity. Wait for any fizzing to stop.

Absorption: Use vermiculite or dedicated chemical spill pads.

Decontamination: After removing the solid, wipe the surface with a soap and water solution.

Do not use bleach, as it may react with other organic residues in the hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-[(2-Bromophenyl)methoxy]acetic acid: Laboratory
Disposal & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13229234/docs#2-2-bromophenyl-methoxy-acetic-
acid-laboratory-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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